Cas no 76806-16-1 (Benzenamine, 2-[(2-aminoethyl)sulfonyl]-)

• Product Name: Benzenamine, 2-[(2-aminoethyl)sulfonyl]-
• CAS No: 76806-16-1
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 1785901
• PubChem ID: 70452554
• Update Time: 2025-04-21

Benzenamine, 2-[(2-aminoethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(2-aminoethyl)sulfonyl]-
• 2-(2-aminoethylsulfonyl)aniline
• A1-05048
• 76806-16-1
• DTXSID90742023
• SCHEMBL10826348
• 2-(2-Aminoethanesulfonyl)aniline

• Inchi： 1S/C8H12N2O2S/c9-5-6-13(11,12)8-4-2-1-3-7(8)10/h1-4H,5-6,9-10H2
• InChI Key： YJBOILFMNYDTCL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(CCN)(=O)=O

Computed Properties

• Exact Mass: 200.06194880g/mol
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94.6Ų